Cas no 5832-54-2 (1-Azabicyclo[2.2.2]octan-3-one,2-methylene-, hydrochloride (1:1))
5832-54-2 structure
Product Name:1-Azabicyclo[2.2.2]octan-3-one,2-methylene-, hydrochloride (1:1)
CAS No:5832-54-2
MF:C8H12ClNO
MW:173.639981269836
CID:375673
PubChem ID:18401284
Update Time:2025-04-19
1-Azabicyclo[2.2.2]octan-3-one,2-methylene-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1-Azabicyclo[2.2.2]octan-3-one,2-methylene-, hydrochloride (1:1)
- 2-methylenequinuclidin-3-one hydrochloride
- 2-Methylenequinuclidin-3-one HCl
- 2-methylidene-1-azabicyclo[2.2.2]octan-3-one
- 1-Azabicyclo[2.2.2]octan-3-one, 2-methylene-,hydrochloride (1:1)
- 2-methylene-3-quinuclidinone hydrochloride
- 5832-54-2
- 2-Methylidene-1-azabicyclo[2.2.2]octan-3-one--hydrogen chloride (1/1)
- NS00047652
- 3-Quinuclidinone, 2-methylene-, hydrochloride
- AKOS006281014
- UQX4TGR7ZR
- AGFGFBLVWBFYCR-UHFFFAOYSA-N
- 2-methylene-3-oxoquinuclidine hydrochloride
- SCHEMBL2229287
- NSC93806
- NSC-93806
- DTXSID70973858
-
- Inchi: 1S/C8H11NO.ClH/c1-6-8(10)7-2-4-9(6)5-3-7;/h7H,1-5H2;1H
- InChI Key: AGFGFBLVWBFYCR-UHFFFAOYSA-N
- SMILES: Cl.O=C1C(=C)N2CCC1CC2
Computed Properties
- Exact Mass: 173.06086
- Monoisotopic Mass: 173.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 189
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.3A^2
Experimental Properties
- Density: 1.11
- Boiling Point: 263.6°Cat760mmHg
- Flash Point: 109.2°C
- Refractive Index: 1.539
- PSA: 20.31
- LogP: 1.53470
1-Azabicyclo[2.2.2]octan-3-one,2-methylene-, hydrochloride (1:1) Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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